4-(4-Methoxyphenyl)pyrimidine-5-carbaldehyde
Cat. No. B8714544
M. Wt: 214.22 g/mol
InChI Key: BPFUJRLYCLJOGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937055B2
Procedure details
A mixture of [4-(4-methoxyphenyl)pyrimidin-5-yl]methanol (8.6 g), manganese dioxide (48 g) and tetrahydrofuran (300 mL) was stirred overnight at room temperature. The reaction mixture was filtered, and the filtrate was concentrated under reduced pressure to give the title compound (5.32 g).
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]2[C:14]([CH2:15][OH:16])=[CH:13][N:12]=[CH:11][N:10]=2)=[CH:5][CH:4]=1>[O-2].[O-2].[Mn+4].O1CCCC1>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([C:9]2[C:14]([CH:15]=[O:16])=[CH:13][N:12]=[CH:11][N:10]=2)=[CH:7][CH:8]=1 |f:1.2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
8.6 g
|
|
Type
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reactant
|
|
Smiles
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COC1=CC=C(C=C1)C1=NC=NC=C1CO
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Name
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|
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Quantity
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48 g
|
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Type
|
catalyst
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Smiles
|
[O-2].[O-2].[Mn+4]
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Name
|
|
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Quantity
|
300 mL
|
|
Type
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solvent
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|
Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
was stirred overnight at room temperature
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
|
|
Smiles
|
COC1=CC=C(C=C1)C1=NC=NC=C1C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.32 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
